Cas no 158396-61-3 (4-Pentenoic acid, 5-methoxy-3-oxo-, ethyl ester, (4E)-)

• Product Name: 4-Pentenoic acid, 5-methoxy-3-oxo-, ethyl ester, (4E)-
• CAS No: 158396-61-3
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 1336293
• Update Time: 2024-08-18

4-Pentenoic acid, 5-methoxy-3-oxo-, ethyl ester, (4E)- Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid, 5-methoxy-3-oxo-, ethyl ester, (4E)-

• Inchi： 1S/C8H12O4/c1-3-12-8(10)6-7(9)4-5-11-2/h4-5H,3,6H2,1-2H3/b5-4+
• InChI Key： WOXUYSGIWGWZBY-SNAWJCMRSA-N
• SMILES： C(OCC)(=O)CC(=O)/C=C/OC

Computed Properties

• Exact Mass: 172.07356

Experimental Properties

• Density: 1.068±0.06 g/cm3(Predicted)
• Boiling Point: 253.5±25.0 °C(Predicted)
• PSA: 52.6
• pka: 9.43±0.46(Predicted)